![molecular formula C10H11ClO3S B2736903 3,4-Dihydro-1H-isochromen-7-ylmethanesulfonyl chloride CAS No. 1780461-25-7](/img/structure/B2736903.png)
3,4-Dihydro-1H-isochromen-7-ylmethanesulfonyl chloride
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Description
3,4-Dihydro-1H-isochromen-7-ylmethanesulfonyl chloride is a useful research compound. Its molecular formula is C10H11ClO3S and its molecular weight is 246.71. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity of Sulfonyl Chloride Derivatives
Versatile Protecting and Activating Groups for Amine Synthesis
The use of 2-(1,3-Dioxan-2-yl)ethylsulfonyl (Dios) chloride as a new sulfonating agent for amines demonstrates the utility of similar sulfonyl chloride compounds in the synthesis of activated amines. These compounds are stable under basic and reductive conditions, highlighting their potential in various synthetic applications (Sakamoto et al., 2006).
Amino Acid Sulfonamides from Isochromen Derivatives
Research into the creation of new amino acid derivatives of isocoumarin-based sulfonyl chlorides showcases the role of such compounds in the synthesis of amino acid sulfonamide derivatives, further illustrating the versatility of sulfonyl chlorides in medicinal chemistry (Riabchenko et al., 2020).
Ionic Liquid Catalysts for Synthesis
The development of new ionic liquids, such as 1,3-disulfonic acid benzimidazolium chloride, for catalyzing the synthesis of complex molecules like tetrahydropyridines under solvent-free conditions, highlights the application of sulfonyl chloride derivatives in green chemistry and catalysis (Abbasi, 2015).
Solid-Phase Synthesis Enhancements
The solid-phase synthesis of 3,5-disubstituted 1,3-oxazolidin-2-ones using polymer-supported sulfonyl chloride demonstrates an innovative application of sulfonyl chlorides in facilitating efficient, solid-supported synthetic processes, potentially applicable to a wide range of synthetic targets (Holte et al., 1998).
Properties
IUPAC Name |
3,4-dihydro-1H-isochromen-7-ylmethanesulfonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClO3S/c11-15(12,13)7-8-1-2-9-3-4-14-6-10(9)5-8/h1-2,5H,3-4,6-7H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUAPFDWQTWLKDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC2=C1C=CC(=C2)CS(=O)(=O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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